Cas no 1504582-37-9 (3-Bromo-α-1-dimethyl-1H-1,2,4-triazole-5-methanol)

• Product Name: 3-Bromo-α-1-dimethyl-1H-1,2,4-triazole-5-methanol
• CAS No: 1504582-37-9
• MF: C₅H₈BrN₃O
• MW: 206.040519714355
• CID: 5578246
• Update Time: 2025-08-05

3-Bromo-α-1-dimethyl-1H-1,2,4-triazole-5-methanol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-methanol, 3-bromo-α,1-dimethyl-
• 3-Bromo-α-1-dimethyl-1H-1,2,4-triazole-5-methanol

• Inchi： 1S/C5H8BrN3O/c1-3(10)4-7-5(6)8-9(4)2/h3,10H,1-2H3
• InChI Key： DGEBTHFTDOINLS-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C)O)=NC(Br)=N1

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• Boiling Point: 347.0±44.0 °C(Predicted)
• pka: 12.85±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-Bromo-α-1-dimethyl-1H-1,2,4-triazole-5-methanol

Professional Introduction to 3-Bromo-α-1-dimethyl-1H-1,2,4-triazole-5-methanol (CAS No. 1504582-37-9)

3-Bromo-α-1-dimethyl-1H-1,2,4-triazole-5-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1504582-37-9, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both bromine and hydroxymethyl functional groups in its molecular structure makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel drugs targeting various diseases.

The< strong>1,2,4-triazole core structure is a key feature of this compound, contributing to its unique chemical properties and reactivity. Triazoles are known for their ability to form stable complexes with metals and other organic molecules, which is a critical factor in drug design. The< strong>Bromo substituent at the 3-position enhances the electrophilicity of the molecule, making it a valuable building block for further functionalization. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed in pharmaceutical synthesis.

In recent years, there has been a surge in research focused on developing new therapeutic agents with triazole scaffolds due to their broad spectrum of biological activities. Studies have demonstrated that< strong>triazole derivatives exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The methanol group at the α-position in< strong>3-Bromo-α-1-dimethyl-1H-1,2,4-triazole-5-methanol provides an additional site for chemical modification, allowing researchers to tailor the molecule's properties for specific applications.

One of the most promising areas of research involving this compound is its potential use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the< strong>triazole core, scientists can develop molecules that selectively inhibit specific kinases, thereby disrupting aberrant signaling pathways. Preliminary studies have shown that certain derivatives of this compound exhibit potent inhibitory activity against various kinases, making them attractive candidates for further development.

The< strong>Bromo atom in< strong>3-Bromo-α-1-dimethyl-1H-1,2,4-triazole-5-methanol also plays a crucial role in its reactivity. This halogen can participate in various chemical transformations, including nucleophilic substitution reactions, which are fundamental in drug synthesis. The ability to introduce different functional groups at this position allows for the creation of a wide range of analogs with tailored biological activities. For instance, replacing the bromine atom with other electron-withdrawing or electron-donating groups can significantly alter the molecule's pharmacokinetic properties.

The synthesis of< strong>3-Bromo-α-1-dimethyl-1H-1,2,4-triazole-5-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazole ring. Subsequent bromination and methylation steps introduce the< strong>Bromo and hydroxymethyl functional groups, respectively. Advanced techniques such as chromatography and spectroscopic methods are employed to purify the final product.

In conclusion,< strong>3-Bromo-α-1-dimethyl-1H-1,2,4-triazole-5-methanol (CAS No. 1504582-37-9) is a highly versatile intermediate with significant potential in pharmaceutical research. Its unique structure combining a< strong>triazole core,< strong>Bromo substituent, and hydroxymethyl group makes it an invaluable tool for synthesizing novel therapeutic agents. Ongoing research continues to explore its applications in drug development, particularly in targeting kinases and other critical enzymes involved in disease pathways.